3-(5-Chloro-2-methylphenyl)-3-oxopropanenitrile
Overview
Description
3-(5-Chloro-2-methylphenyl)-3-oxopropanenitrile, or 5-chloro-2-methylbenzonitrile, is a chemical compound used in a variety of scientific research applications. It is a colorless, water-soluble solid with a boiling point of 170-174°C and a melting point of 40-45°C. The compound is a derivative of benzonitrile and has a molecular weight of 178.56 g/mol. 5-chloro-2-methylbenzonitrile is a versatile compound that is used in the synthesis of other compounds, as well as in many biochemical and physiological studies.
Scientific Research Applications
Catalytic Protodeboronation
The compound can be used in the catalytic protodeboronation of pinacol boronic esters . This process is a formal anti-Markovnikov hydromethylation of alkenes . The protodeboronation was further used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Reactions at the Benzylic Position
3-(5-Chloro-2-methylphenyl)-3-oxopropanenitrile can undergo reactions at the benzylic position . These reactions include free radical bromination, nucleophilic substitution, and oxidation .
Synthesis of Novel Compounds
This compound can be used in the synthesis of novel compounds . For example, it can be used to obtain 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione in good yield via a three-step protocol .
Suzuki–Miyaura Coupling
The compound can be used in the Suzuki–Miyaura coupling . This is a type of palladium-catalyzed cross coupling reaction, used to synthesize organic compounds .
Functional Group Transformations
3-(5-Chloro-2-methylphenyl)-3-oxopropanenitrile can be used in functional group transformations . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .
Hydrogenation
The compound can be used in hydrogenation reactions . This involves the addition of hydrogen (H2) across a double bond or triple bond, usually in the presence of a catalyst .
Mechanism of Action
Target of Action
A structurally similar compound, (3s)-n-(5-chloro-2-methylphenyl)-1-cyclohexyl-5-oxopyrrolidine-3-carboxamide, has been reported to target the enoyl-[acyl-carrier-protein] reductase [nadh] in mycobacterium tuberculosis .
Mode of Action
This could result in the inhibition of the protein’s activity, alteration of the protein’s structure, or disruption of the protein’s interactions with other molecules .
Biochemical Pathways
Given its potential target, it may affect the fatty acid synthesis pathway in mycobacterium tuberculosis . The downstream effects of this could include disruption of cell membrane integrity and potential cell death.
Pharmacokinetics
A structurally similar compound, 2-chloro-5-methylphenyl isocyanate, has been reported to have high gastrointestinal absorption and is bbb permeant . Its Log Po/w values suggest moderate lipophilicity, which could impact its distribution and elimination .
Result of Action
Given its potential target, it may lead to the disruption of cell membrane integrity and potential cell death in mycobacterium tuberculosis .
properties
IUPAC Name |
3-(5-chloro-2-methylphenyl)-3-oxopropanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c1-7-2-3-8(11)6-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJJZPWAHFFITN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)C(=O)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Chloro-2-methylphenyl)-3-oxopropanenitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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